An In-Depth Technical Guide to the Physicochemical Properties of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern medicinal chemistry and drug discovery, heterocyclic compounds form the backbone of a vast array of therapeutic agen...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of modern medicinal chemistry and drug discovery, heterocyclic compounds form the backbone of a vast array of therapeutic agents. Among these, molecules integrating multiple heterocyclic systems are of particular interest due to their diverse pharmacological activities. 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid, a molecule characterized by the fusion of isoxazole and pyrazole rings, represents a significant scaffold in the development of novel chemical entities. This technical guide provides a focused examination of two fundamental physicochemical properties of this compound: its molecular weight and exact mass. A thorough understanding of these parameters is critical for researchers engaged in its synthesis, characterization, and application in drug development, as they are foundational for analytical techniques such as mass spectrometry and for ensuring stoichiometric accuracy in experimental protocols.
Physicochemical Properties
The fundamental physicochemical characteristics of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid are summarized below. These values are essential for a variety of applications, from routine laboratory work to advanced analytical studies.
Distinguishing Molecular Weight and Exact Mass: A Scientific Perspective
In the realm of chemical analysis, the terms "molecular weight" and "exact mass" are often used, and while related, they describe distinct concepts. For the drug development professional, a precise understanding of this distinction is paramount for the correct interpretation of analytical data, particularly from mass spectrometry.[1][2][3]
Molecular Weight , also referred to as average molecular mass, is calculated using the weighted average of the atomic masses of the constituent elements, taking into account their natural isotopic abundances.[2] For instance, the atomic weight of carbon is approximately 12.011 amu, which reflects the natural abundance of its isotopes, primarily ¹²C and ¹³C. The molecular weight is the value used for most stoichiometric calculations in the laboratory, such as preparing solutions of a specific molarity.
Exact Mass , on the other hand, is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[4] This value does not consider the weighted average of isotopic abundances. For example, in calculating the exact mass, the mass of carbon is taken as that of the ¹²C isotope (12.000000 Da), hydrogen as ¹H, nitrogen as ¹⁴N, and oxygen as ¹⁶O. High-resolution mass spectrometry (HRMS) is capable of measuring the exact mass of a molecule, which allows for the unambiguous determination of its elemental composition.[1]
The causality behind choosing to use molecular weight versus exact mass lies in the application. For bulk properties and reactions, the average molecular weight is sufficient. However, for techniques that resolve individual molecules or ions, such as high-resolution mass spectrometry, the exact mass is the critical parameter.
Determination of Physicochemical Properties
Experimental Workflow for Mass Spectrometry
The determination of the exact mass of a compound like 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is typically achieved through high-resolution mass spectrometry. The following is a generalized experimental protocol:
Sample Preparation: A dilute solution of the analyte is prepared in a suitable solvent, such as methanol or acetonitrile.
Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electrospray ionization (ESI) is a common technique for this type of molecule.
Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an Orbitrap or a time-of-flight (TOF) analyzer.
Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured with high precision.
Data Analysis: The obtained m/z value is then used to deduce the exact mass of the neutral molecule.
A generalized workflow for determining the exact mass of a small molecule.
Chemical Structure
The structural representation of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is crucial for understanding its chemical reactivity and potential biological interactions.
Chemical structure of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid.
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid mechanism of action in vitro
An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid and its Analogs Preamble: Navigating the Uncharted Territory of Novel Chemical Entitie...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid and its Analogs
Preamble: Navigating the Uncharted Territory of Novel Chemical Entities
The compound 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid represents a novel chemical entity at the forefront of discovery. While extensive literature on this specific molecule is not yet available, its core structure, featuring a pyrazole linked to an isoxazole, belongs to a class of heterocyclic compounds renowned for their diverse biological activities. This guide, therefore, serves as a comprehensive roadmap for researchers, scientists, and drug development professionals to systematically elucidate the in vitro mechanism of action of this compound and its analogs. We will proceed from broad, unbiased screening to focused, hypothesis-driven experimentation, ensuring a rigorous and scientifically sound investigation.
Part 1: Foundational Strategy - Target Identification and Initial Hypothesis Generation
The initial challenge with a novel compound is to identify its molecular target(s) within the complex cellular environment. A multi-pronged approach, combining computational prediction with empirical screening, is most effective.
In Silico Target Prediction: A Data-Driven Starting Point
Before committing to costly and time-consuming wet-lab experiments, computational methods can provide valuable, albeit predictive, insights into potential protein targets. Structure-based and ligand-based approaches are the two main pillars of this strategy.
Ligand-Based Screening: This method leverages the principle that molecules with similar structures often exhibit similar biological activities. The 2D structure of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid can be used to query databases of known bioactive compounds (e.g., ChEMBL, PubChem) to identify molecules with high structural similarity and known protein targets. This can generate an initial list of potential targets.
Structure-Based Screening (Molecular Docking): If high-resolution crystal structures of potential target proteins are available, molecular docking simulations can predict the binding affinity and pose of our compound within the protein's active or allosteric sites. This can help prioritize targets for experimental validation.
Unbiased Phenotypic Screening: From Cellular Effect to Molecular Target
Phenotypic screening involves exposing cells to the compound and observing changes in their behavior or morphology without a preconceived notion of the target. This is a powerful method for discovering unexpected mechanisms of action.
High-Content Imaging (HCI): Cells are treated with the compound and then stained with a panel of fluorescent dyes to visualize various cellular components (e.g., nucleus, mitochondria, cytoskeleton). Automated microscopy and image analysis can then quantify changes in dozens of cellular features, creating a unique "phenotypic fingerprint" of the compound. This fingerprint can be compared to those of reference compounds with known mechanisms of action to infer the novel compound's target class.
Target Deconvolution: Linking Phenotype to Protein
Once a consistent cellular phenotype is observed, the next critical step is to identify the specific protein(s) responsible.
Affinity Chromatography: The compound is immobilized on a solid support to create an affinity matrix. A cell lysate is then passed over this matrix, and proteins that bind to the compound are captured and subsequently identified by mass spectrometry.
Cellular Thermal Shift Assay (CETSA®): This technique is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand. Intact cells are treated with the compound, heated to various temperatures, and the amount of soluble protein remaining is quantified. A shift in the melting temperature of a specific protein in the presence of the compound indicates direct target engagement.
Part 2: Mechanistic Deep Dive - From Target Binding to Cellular Response
With a putative target or pathway identified, the investigation moves to a more focused, hypothesis-driven phase. The goal is to confirm direct target engagement, quantify the interaction, and map the downstream signaling consequences.
Confirming and Quantifying Target Engagement: In Vitro Assays
Biochemical and biophysical assays are essential for confirming a direct interaction between the compound and its purified target protein and for quantifying the binding affinity and kinetics.
Enzyme Inhibition Assays (for enzymatic targets): If the target is an enzyme (e.g., a kinase, protease, or metabolic enzyme), its activity can be measured in the presence of varying concentrations of the compound. This allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of the compound's potency.
Table 1: Example IC50 Data for a Kinase Target
Compound Concentration (nM)
% Inhibition
1
5.2
10
25.8
50
48.9
100
75.3
500
92.1
1000
98.6
| Calculated IC50 | 51.2 nM |
Surface Plasmon Resonance (SPR): This label-free technique provides real-time data on the binding kinetics (association and dissociation rates) and affinity (equilibrium dissociation constant, KD) of the compound to its target protein, which is immobilized on a sensor chip.
Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.
Mapping the Downstream Signaling Cascade
Understanding how the compound's interaction with its target translates into a cellular response requires mapping the affected signaling pathways.
Western Blotting: This is a workhorse technique for assessing the phosphorylation status or total protein levels of key signaling proteins downstream of the target. For example, if the compound inhibits a kinase, a decrease in the phosphorylation of its known substrates would be expected.
Phospho-Proteomic Profiling: For a more global view, mass spectrometry-based phospho-proteomics can identify thousands of phosphorylation sites across the proteome, revealing both expected and unexpected changes in signaling networks following compound treatment.
Experimental Workflow: From Target ID to Pathway Analysis
Caption: A generalized workflow for elucidating a compound's mechanism of action.
Part 3: Detailed Experimental Protocols
The following protocols are provided as templates and should be optimized for the specific target and cell system under investigation.
Cell Culture and Treatment: Culture cells to ~80% confluency. Treat with the test compound or vehicle control for a specified time (e.g., 1 hour) under normal culture conditions.
Harvest and Aliquot: Harvest the cells, wash with PBS, and resuspend in a suitable buffer. Aliquot the cell suspension into PCR tubes.
Heat Shock: Place the PCR tubes in a thermal cycler and heat them across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.
Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).
Separation of Soluble and Precipitated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.
Quantification: Carefully collect the supernatant (soluble fraction) and quantify the amount of the target protein by Western blot or ELISA.
Data Analysis: Plot the amount of soluble protein as a function of temperature for both the vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates target stabilization.
Protocol 3.2: Western Blot for Phospho-Protein Analysis
Cell Lysis: Treat cells with the compound for the desired time. Wash with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE: Normalize protein amounts for all samples, add Laemmli sample buffer, and denature at 95°C for 5 minutes. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.
Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-ERK) overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against the total protein to confirm equal loading.
Hypothetical Signaling Pathway Inhibition
Caption: Inhibition of a kinase cascade by the test compound.
Conclusion and Future Directions
This guide provides a systematic framework for the in vitro characterization of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. By progressing from broad, unbiased screening to specific, hypothesis-driven experiments, researchers can build a comprehensive and robust data package that clearly defines the compound's mechanism of action. The insights gained from these studies are fundamental for the continued development of this and related molecules as potential therapeutic agents. The next logical steps would involve in vivo validation of the identified mechanism and exploration of the structure-activity relationship (SAR) to optimize potency and selectivity.
References
Martinez Molina, D. et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]
Foundational
Preliminary Toxicity Profiling of 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid: A Mechanistic Guide to Early-Stage Safety Pharmacology
Executive Summary In contemporary drug discovery, bis-heterocyclic scaffolds such as pyrazole-isoxazole hybrids are highly prized for their diverse pharmacological applications, ranging from kinase inhibition to antimicr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary drug discovery, bis-heterocyclic scaffolds such as pyrazole-isoxazole hybrids are highly prized for their diverse pharmacological applications, ranging from kinase inhibition to antimicrobial activity. However, the introduction of a free carboxylic acid moiety—as seen in 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid —mandates rigorous, early-stage toxicological profiling. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic participant in hepatic Phase II metabolism. This whitepaper establishes a custom, self-validating framework for evaluating the idiosyncratic toxicity risks associated with this specific pharmacophore, prioritizing mechanistic causality over generic screening.
Structural Toxicology & Mechanistic Rationale
The toxicological profile of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is dictated by the interplay between its stable heterocyclic core and its reactive functional groups.
While1[1] to improve metabolic stability, the C5-carboxylic acid presents a well-documented liability. Carboxylic acids are rapidly metabolized by hepatic UDP-glucuronosyltransferases (UGTs) into 1-O-β-acyl glucuronides. Depending on the steric environment, these metabolites can undergo spontaneous intramolecular acyl migration. This migration generates reactive electrophilic isomers that covalently bind to hepatic proteins, initiating haptenization, immune responses, and ultimately, Idiosyncratic Drug Toxicity (IDT) or Drug-Induced Liver Injury (DILI)[2].
The Steric Advantage: In this specific molecule, the carboxylic acid at C5 is flanked by an N1-methyl group and a C4-isoxazole ring. We hypothesize that this dense steric hindrance will restrict the nucleophilic attack required for acyl migration, potentially stabilizing the acyl glucuronide and mitigating toxicity compared to unhindered aliphatic acids. The following protocols are designed to empirically test this structural hypothesis.
Mechanistic pathway of idiosyncratic toxicity via acyl glucuronidation.
To assess the IDT risk, we must measure the degradation half-life of the primary 1-O-β-acyl glucuronide. A short half-life indicates rapid conversion into reactive electrophiles. This protocol is a self-validating system; it includes internal controls to ensure that any lack of metabolite formation is due to the compound's intrinsic stability, not assay failure.
Causality of Design: We utilize Human Liver Microsomes (HLMs) supplemented with alamethicin. Because UGT enzymes reside on the luminal side of the endoplasmic reticulum, alamethicin (a pore-forming peptide) is strictly required to permeabilize the microsomal membrane, allowing the hydrophilic cofactor UDPGA to access the active site.
Step-by-Step Methodology:
System Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 5 mM MgCl₂.
Microsomal Permeabilization: Pre-incubate pooled HLMs (1.0 mg/mL final protein concentration) with alamethicin (50 µg/mg protein) on ice for 15 minutes to establish membrane pores.
System Control: Test compound incubated without UDPGA (verifies that parent depletion is strictly UGT-dependent).
Substrate Addition: Add 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (final concentration 10 µM) to the respective reaction tubes. Pre-warm to 37°C for 5 minutes.
Reaction Initiation: Initiate glucuronidation by adding UDPGA (2 mM final concentration).
Kinetic Sampling: At exactly 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., labetalol). Causality: The organic solvent instantly denatures UGTs, halting the reaction and precipitating proteins.
Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS, monitoring the disappearance of the 1-O-β-acyl glucuronide peak and the appearance of isomeric peaks.
Standard 2D HepG2 cell lines are inadequate for this compound because they lack functional Phase I/II metabolic enzymes. To accurately predict in vivo toxicity, we must use a system capable of generating the toxic acyl glucuronides. We employ HepaRG 3D spheroids, aligning with advanced3[3].
Causality of Design: 3D spheroids maintain physiological gradients and metabolic competence for weeks, allowing us to detect delayed toxicity caused by the slow, cumulative covalent binding of reactive metabolites to cellular macromolecules.
Step-by-Step Methodology:
Spheroid Generation: Seed differentiated HepaRG cells at 2,000 cells/well in 96-well ultra-low attachment (ULA) plates. Centrifuge at 200 x g for 5 minutes to aggregate cells. Incubate for 7 days to allow compact spheroid formation.
Dose-Ranging: Prepare serial dilutions of the test compound (0.1, 1.0, 10, 50, and 100 µM) in Williams' E medium supplemented with 0.1% DMSO.
Validation Controls: Include Troglitazone (10 µM) as a positive IDT control and Aspirin (100 µM) as a negative control.
Chronic Exposure: Perform a 14-day repeated-dose assay. Replace 50% of the media with freshly dosed media every 48 hours.
Multiplexed Endpoint Analysis:
On Day 14, extract 20 µL of supernatant to quantify ALT/AST leakage (membrane integrity).
Add CellTiter-Glo® 3D reagent to the spheroids, lyse for 30 minutes, and measure luminescence. Causality: ATP quantitation is the most sensitive marker for mitochondrial dysfunction, a primary downstream effect of acyl-CoA and acyl glucuronide toxicity.
Quantitative Data Interpretation
To facilitate rapid decision-making, the quantitative outputs from the aforementioned protocols must be benchmarked against historical data for carboxylic acid-containing drugs[4]. The table below summarizes the Go/No-Go thresholds.
Assay Parameter
Low Risk (Proceed)
High Risk (Flag for Redesign)
Mechanistic Implication
Acyl Glucuronide Half-Life (
t1/2
)
> 4.0 hours
< 1.0 hour
Rapid degradation indicates high acyl migration rate and electrophile generation.
Covalent Binding to HSA
< 50 pmol eq/mg
> 200 pmol eq/mg
High binding correlates strongly with clinical immune-mediated haptenization.
HepaRG 3D IC₅₀ (Day 14)
> 100 µM
< 20 µM
Low IC₅₀ in metabolically competent cells indicates metabolite-driven hepatotoxicity.
Ames Test (OECD 471)
Negative
Positive
Assesses direct DNA adduction (genotoxicity); rarely positive for acyl glucuronides unless extreme reactivity exists.
Conclusion
The preliminary toxicity profiling of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid hinges entirely on the fate of its carboxylic acid moiety. By utilizing metabolically competent 3D HepaRG models and targeted acyl migration assays, we avoid the false negatives common in basic cytotoxicity screens. If the steric bulk of the N1-methyl and C4-isoxazole groups successfully impedes acyl migration (yielding a
t1/2
> 4 hours), this compound represents a highly viable, metabolically stable scaffold for advanced lead optimization.
References
Guidelines for the Testing of Chemicals - OECD. Organisation for Economic Co-operation and Development (OECD).
Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated. Chemical Research in Toxicology - ACS Publications.
Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated. PubMed (NIH).
oa Editorial[Hot Topic:Acyl Glucuronides: Mechanistic Role in Drug Toxicity? (Guest Editor: Urs A. Boelsterli)]. Bentham Science.
Application Note & Protocol: A Strategic Synthesis Route for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid
Introduction: The Significance of Heterocyclic Scaffolds The convergence of multiple heterocyclic pharmacophores within a single molecular entity is a proven strategy in modern medicinal chemistry for exploring novel che...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Heterocyclic Scaffolds
The convergence of multiple heterocyclic pharmacophores within a single molecular entity is a proven strategy in modern medicinal chemistry for exploring novel chemical spaces and enhancing biological activity. The target molecule, 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid, represents a compelling scaffold, integrating the well-established pyrazole core, often associated with a wide range of therapeutic properties, with the versatile isoxazole moiety. This combination holds potential for applications in various areas of drug discovery. This document provides a comprehensive guide to a plausible and robust synthetic route for this target molecule, grounded in established chemical principles.
Retrosynthetic Analysis and Strategic Approach
A retrosynthetic analysis of the target molecule suggests several possible synthetic disconnections. A practical and efficient approach involves the sequential construction of the pyrazole and isoxazole rings, followed by their coupling. This strategy allows for the modular synthesis of derivatives and facilitates the purification of intermediates. The proposed forward synthesis is outlined below.
Proposed Synthetic Pathway
The synthesis of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid can be envisioned through a multi-step process, beginning with the construction of a functionalized pyrazole core, followed by the formation of the isoxazole ring, and culminating in a final hydrolysis step.
Application
Application Notes and Protocols: Leveraging 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the Isoxazolyl-Pyrazole Scaffold In the landscape of medicinal chemistry, the pyrazole ring system is a cornerstone, ce...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Value of the Isoxazolyl-Pyrazole Scaffold
In the landscape of medicinal chemistry, the pyrazole ring system is a cornerstone, celebrated for its metabolic stability and its role as a versatile scaffold in a multitude of approved therapeutics.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3] The isoxazole moiety, another privileged five-membered heterocycle, is also a frequent component of bioactive molecules, often employed as a carboxylic acid bioisostere and contributing to a molecule's pharmacokinetic and pharmacodynamic profile.[2][4]
The strategic combination of these two heterocycles in 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid presents a unique and valuable building block for drug discovery. The fixed orientation of the isoxazole relative to the pyrazole core, coupled with the reactive handle of the carboxylic acid, provides a platform for the systematic exploration of chemical space and the development of novel therapeutic agents. This guide provides detailed protocols for the synthesis and derivatization of this compound and explores its potential applications in drug discovery.
PART 1: Synthesis of 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid
The synthesis of the title compound can be approached through a multi-step sequence, leveraging established methods for the construction of the pyrazole and isoxazole rings. The following protocol is a proposed route based on analogous transformations.
Experimental Workflow: Synthesis
Caption: Proposed synthetic workflow for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid.
Protocol 1: Synthesis of Ethyl 1-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carboxylate
This initial step constructs the core pyrazole ring, which will be further functionalized.
Materials:
Diethyl 2-(ethoxymethylene)malonate
Methylhydrazine
Ethanol
Glacial Acetic Acid (catalytic amount)
Procedure:
To a solution of diethyl 2-(ethoxymethylene)malonate (1.0 eq) in ethanol, add methylhydrazine (1.0 eq) dropwise at room temperature.
Add a catalytic amount of glacial acetic acid.
Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.
Purify the crude product by recrystallization or column chromatography to yield the pyrazole ester intermediate.
Protocol 2: Formylation and Isoxazole Ring Formation
This protocol introduces the isoxazole moiety at the 4-position of the pyrazole.
Vilsmeier reagent (prepared from DMF and POCl₃) or Triethyl orthoformate
Hydroxylamine hydrochloride
Sodium acetate
Ethanol/Water
Procedure:
Formylation: To a cooled solution of the pyrazole ester (1.0 eq) in an appropriate solvent, add the formylating agent (e.g., Vilsmeier reagent, 1.2 eq). Stir at room temperature until the reaction is complete (monitored by TLC). Quench the reaction carefully with ice-water and neutralize. Extract the product with an organic solvent.
Cyclocondensation: Dissolve the crude formylated intermediate in a mixture of ethanol and water.
Add hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.5 eq).
Reflux the mixture for 2-4 hours.
Cool the reaction mixture and isolate the precipitated product, ethyl 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylate, by filtration.
Protocol 3: Hydrolysis to the Carboxylic Acid
The final step is the hydrolysis of the ester to the target carboxylic acid.
Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)
Tetrahydrofuran (THF) / Water
1M Hydrochloric acid (HCl)
Procedure:
Dissolve the pyrazole ester (1.0 eq) in a mixture of THF and water.
Add LiOH (2.0 eq) and stir the mixture at room temperature for 12-24 hours.
Monitor the reaction by TLC until the starting material is consumed.
Remove the THF under reduced pressure.
Acidify the aqueous solution to pH 2-3 with 1M HCl.
Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid.
PART 2: Derivatization via Amide Coupling
The carboxylic acid functionality is a key handle for diversification. Amide coupling is one of the most frequently used reactions in medicinal chemistry to generate libraries of compounds for structure-activity relationship (SAR) studies.[5]
Experimental Workflow: Amide Library Synthesis
Caption: General workflow for the synthesis of an amide library from the title compound.
Protocol 4: General Amide Coupling
This protocol provides a general method for the synthesis of amide derivatives.
Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or DCM.
Add the coupling reagent and the organic base. Stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.
Add the amine (1.1 eq) to the reaction mixture.
Stir at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.
Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Table 1: Common Coupling Reagents and Conditions
Coupling Reagent
Additive
Base
Solvent
Typical Reaction Time
EDC
HOBt
DIPEA
DCM/DMF
12-24 h
HATU
-
DIPEA
DMF
4-12 h
PyBOP
-
DIPEA
DMF
6-18 h
SOCl₂
Catalytic DMF
Pyridine
DCM
2-6 h
PART 3: Applications in Drug Discovery
The 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid scaffold is a promising starting point for developing inhibitors of various enzymes and modulators of signaling pathways.
Potential Therapeutic Areas and Targets
Enzyme Inhibition: Pyrazole and isoxazole derivatives have been reported as inhibitors of a wide range of enzymes.[7][8] The presented scaffold could be elaborated to target kinases, proteases, or metabolic enzymes. For example, derivatives of pyrazole carboxylic acids have shown inhibitory activity against carbonic anhydrases, which are targets for glaucoma and certain types of cancer.[9]
Antimicrobial Agents: Both pyrazole and isoxazole moieties are present in compounds with significant antibacterial and antifungal activity.[3][10] The ability to generate a diverse amide library allows for the exploration of SAR against various microbial strains.
Anticancer Agents: Numerous pyrazole derivatives have been investigated for their anticancer properties, acting through various mechanisms such as inhibition of cell proliferation and induction of apoptosis.[11] The scaffold can be decorated with pharmacophores known to interact with cancer-related targets.
CNS Disorders: The pyrazole core is found in several centrally acting drugs. By modulating the physicochemical properties through derivatization, it may be possible to develop CNS-penetrant compounds for neurological and psychiatric disorders.
Library Design and Screening Strategy
Caption: A typical drug discovery workflow utilizing the title building block.
A diverse library of amines can be used in the amide coupling protocol to generate a wide array of derivatives. These derivatives can then be screened against a panel of biological targets to identify initial "hits." Subsequent rounds of synthesis and screening will allow for the optimization of these hits into lead compounds with improved potency, selectivity, and drug-like properties.
Conclusion
4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is a promising and versatile building block for drug discovery. Its synthesis, while requiring a multi-step process, relies on well-established chemical transformations. The presence of a carboxylic acid allows for straightforward derivatization, enabling the rapid generation of compound libraries for biological screening. The combined structural features of the pyrazole and isoxazole rings suggest a high potential for this scaffold to yield novel therapeutic agents across a range of diseases.
References
Nakamura, T., et al. (2003). Pyrazole and Isoxazole Derivatives as New, Potent, and Selective 20-Hydroxy-5,8,11,14-eicosatetraenoic Acid Synthase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]
Ceruso, M., et al. (2017). Exploring Heteroaryl-pyrazole Carboxylic Acids as Human Carbonic Anhydrase XII Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]
Li, X., et al. (2018). Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Beilstein Journal of Organic Chemistry. Available at: [Link]
Wang, Q., et al. (2020). Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. Organic Letters. Available at: [Link]
Bao, X., et al. (2015). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters. Available at: [Link]
S, L., & G, S. (2020). Synthesis of 5-(pyrazol-4-yl) pentanoic acids and 4-(pyrazol-4-yl) butanoic acids via a cascade annulation/ring-opening reaction between hydrazone and dienone. RSC Advances. Available at: [Link]
NextSDS. (n.d.). 4-ISOXAZOL-5-YL-1-METHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID. Available at: [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]
Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available at: [Link]
Janin, Y. L. (2010). Synthetic Accesses to 3/5-Pyrazole Carboxylic Acids. Tetrahedron. Available at: [Link]
Al-Amiery, A. A., et al. (2012). Synthesis and Study Biological Activity of Some New Isoxazoline and Pyrazoline derivatives. Organic and Medicinal Chemistry Letters. Available at: [Link]
Martins, M. A. P., et al. (2002). SYNTHESIS OF 3-METHYLISOXAZOLE- 5-CARBOXAMIDES AND 5-[(1H-PYRAZOL-1-YL)CARBONYL]- 3-METHYLISOXAZOLES. Synthetic Communications. Available at: [Link]
Kumar, V., et al. (2014). Current status of pyrazole and its biological activities. Journal of Global Trends in Pharmaceutical Sciences. Available at: [Link]
Fathima, H., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Journal of Fluorescence. Available at: [Link]
Abdul-Majeed, S. Z., et al. (2022). Pharmacological Evaluation of New 4, 5-dihydro-1H- Pyrazole-1-yl acetate Derivatives as anti-cancer agents. Al-Mustansiriyah Journal of Pharmaceutical Sciences. Available at: [Link]
El-Sayed, M. A. A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]
Ballatore, C., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry. Available at: [Link]
De Simone, A., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Pharmaceuticals. Available at: [Link]
Shawali, A. S., et al. (2023). Synthesis of Novel Pyrazolyl and Isoxazolyl 3-(Furan-2-yl)-5-Methyl-1-(4-Nitrophenyl)-1H-Pyrazol-4-yl Derivatives via Regioselectivity of the 1,3-Dipolar Cycloaddition. Journal of Chemical Research. Available at: [Link]
Guedes, G. G., et al. (2024). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Scientific Reports. Available at: [Link]
Li, Y., et al. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules. Available at: [Link]
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Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Throughput Heterocyclic Library Synthesis Using 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid
Executive Summary
The demand for novel, metabolically stable, and highly interactive pharmacophores in drug discovery has driven the adoption of complex bifunctional building blocks. 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 925200-28-8) represents a privileged scaffold, merging the lipophilic stability of a pyrazole core with the hydrogen-bonding capacity of an isoxazole ring. This application note provides drug development professionals with field-proven, self-validating protocols for deploying this specific carboxylic acid in high-throughput library synthesis, focusing on both traditional amide arrays and advanced decarboxylative C-C cross-couplings.
Scaffold Rationale & Mechanistic Insights
The molecular architecture of this building block is specifically designed to maximize target interactions while maintaining favorable pharmacokinetic properties:
The Pyrazole Core : Pyrazoles are widely utilized as lipophilic, metabolically stable bioisosteres of phenols[1]. In this scaffold, the N-methyl substitution at the 1-position is a critical design choice; it prevents tautomerization, thereby locking the molecular conformation and drastically simplifying NMR characterization during high-throughput library generation.
The Isoxazole Motif : Isoxazoles are prominent five-membered aromatic heterocycles containing adjacent oxygen and nitrogen atoms. They act as essential pharmacophores, exhibiting strong hydrogen bond donor and acceptor interactions with a wide array of target receptors and enzymes[1].
The Carboxylic Acid Handle : Pyrazole carboxylic acid derivatives are significant structural anchors in medicinal chemistry, known for yielding compounds with antimicrobial, anticancer, and anti-inflammatory activities[2]. However, the C5-carboxylic acid in this specific molecule is sterically hindered by the adjacent N-methyl and C4-isoxazole groups. This necessitates highly optimized coupling conditions to prevent incomplete conversions. Furthermore, the C5 position is uniquely primed for controlled decarboxylation, enabling divergent synthesis pathways[3].
Physicochemical Profiling
Understanding the baseline metrics of the scaffold is essential for predicting the physicochemical space of the resulting library.
To maximize the utility of the scaffold, researchers can employ divergent synthetic strategies. The workflow below illustrates the primary pathways: amide bond formation and decarboxylative cross-coupling.
Divergent synthesis workflow for 4-(isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid libraries.
Detailed Experimental Protocols
Protocol A: High-Throughput Amide Array Synthesis
Objective: Generate a focused library of pyrazole-isoxazole amides using diverse primary and secondary amines.
Causality & Design: The steric bulk around the C5-carboxylic acid renders standard carbodiimide coupling (e.g., EDC/HOBt) inefficient. We utilize HATU because it generates a highly reactive 7-aza-OBt ester intermediate, which significantly accelerates nucleophilic attack. DIPEA is selected as the base; its steric hindrance prevents it from acting as a competing nucleophile.
Step-by-Step Methodology:
Preparation of Stock Solutions: Prepare a 0.2 M solution of the core carboxylic acid in anhydrous DMF. Prepare a 0.2 M solution of HATU in DMF, and a 0.5 M solution of DIPEA in DMF.
Activation: In a 96-well deep-well plate, dispense 100 µL of the carboxylic acid stock (20 µmol) and 100 µL of the HATU stock (20 µmol) into each well. Add 100 µL of the DIPEA stock (50 µmol).
Incubation: Agitate the plate at room temperature for 15 minutes to ensure complete formation of the active ester.
Amine Addition: Add 24 µmol (1.2 equiv) of the respective library amines (dissolved in 100 µL DMF) to the wells.
Coupling: Seal the plate and shake at 40 °C for 12 hours.
Scavenging (Self-Validation Step): Add 50 mg of polymer-supported trisamine (PS-Trisamine) to scavenge unreacted electrophiles, and 50 mg of PS-Isocyanate to scavenge excess amines. Shake for 4 hours at room temperature. Mechanism: This ensures that any well showing >85% purity by UV/ELSD is strictly the desired amide, as unreacted starting materials are covalently sequestered by the resins.
Filtration: Filter the reaction mixtures through a frit plate into a collection plate and remove DMF using a centrifugal evaporator.
Protocol B: Decarboxylative C-C Cross-Coupling
Objective: Synthesize C5-arylated pyrazoles by exploiting the thermal lability of the pyrazole-5-carboxylic acid.
Causality & Design: Pyrazoles bearing a C5-carboxylic acid are uniquely primed for transition-metal-catalyzed decarboxylation[3]. At elevated temperatures, the carboxylic acid extrudes CO₂, generating a nucleophilic organometallic species when paired with a Pd/Ag co-catalytic system. This allows the carboxylic acid to act as a traceless directing group, enabling direct C-C bond formation with aryl halides.
Step-by-Step Methodology:
Reagent Loading: In an oven-dried vial, combine 4-(isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (0.5 mmol), aryl bromide (0.6 mmol), Pd(OAc)₂ (0.05 mmol, 10 mol%), and Ag₂CO₃ (1.0 mmol, 2 equiv).
Solvent Addition: Add 3 mL of a rigorously degassed mixture of DMSO/1,4-dioxane (1:1 v/v). Crucial Step: Degassing prevents the oxidative homocoupling of the pyrazole intermediates.
Reaction Execution: Seal the vial under a nitrogen atmosphere. Heat the mixture at 120 °C for 16 hours in a pie-block.
Workup & Self-Validation: Cool to room temperature. Validation: Successful transmetalation and reaction completion are visually validated by the precipitation of black Ag(0) and Pd black. Dilute with 10 mL of ethyl acetate and filter through a short pad of Celite. Wash the organic layer with water (3 x 5 mL) to remove DMSO.
Purification: Dry over anhydrous Na₂SO₄, concentrate, and purify via automated flash chromatography. LC-MS must confirm the loss of 44 Da (CO₂) from the parent mass.
Quality Control & Self-Validating Systems
To ensure the trustworthiness of the library, the following automated QC logic should be implemented during the synthesis runs.
Self-validating quality control workflow for high-throughput heterocyclic library generation.
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 925200-28-8) is a highly specialized, dual-heterocyclic building block utilized extensively in modern drug discovery. The molecule features a 1-methylpyrazole core substituted with an isoxazole ring at the 4-position and a carboxylic acid at the 5-position.
In medicinal chemistry, both pyrazoles and isoxazoles serve as critical bioisosteres[1]. Pyrazoles are frequently deployed to replace unstable or metabolically susceptible arenes and amides, offering improved lipophilicity, enhanced metabolic stability, and precise hydrogen bond donor/acceptor interactions within target active sites[1]. Similarly, the isoxazole moiety acts as a bioisostere for carboxylic acids and amides, modulating the electronic distribution of the scaffold and providing unique dipole interactions without the pharmacokinetic liabilities of traditional functional groups[2][3].
The strategic placement of the carboxylic acid at the 5-position of the pyrazole ring provides a versatile handle for synthesizing targeted compound libraries (e.g., kinase inhibitors, anthelmintics, or epigenetic modulators) via amide coupling[4].
Physicochemical Profiling & Storage Standards
To ensure reproducible synthetic outcomes, strict handling protocols must be observed.
Physical State: Solid powder.
Storage Conditions: Store at 2–8°C in a desiccator under an inert atmosphere (Argon or N2).
Handling Causality: While pyrazole-carboxylic acids are generally stable, the electron-withdrawing nature of the adjacent isoxazole ring slightly destabilizes the carboxylate. Exposure to high humidity or elevated temperatures over prolonged periods can lead to trace decarboxylation or moisture absorption. Moisture is the primary enemy of the downstream amide coupling workflow; trace water will competitively hydrolyze the highly reactive active ester intermediate, drastically reducing the yield of the final amide.
The primary application of this building block is the generation of amide-linked libraries. However, the nucleophilicity of the carboxylic acid is significantly dampened by the electron-withdrawing effects of the adjacent pyrazole nitrogen and the isoxazole ring.
Causality in Reagent Selection: Standard carbodiimide reagents (e.g., EDC/HOBt or DCC) often result in sluggish reaction kinetics, incomplete conversion, and an increased risk of epimerization or side-product formation when applied to deactivated heteroaryl carboxylic acids[4]. To overcome this, uronium-based coupling reagents—specifically HATU—are required. HATU forms a highly reactive 7-azabenzotriazole active ester that accelerates the aminolysis step, effectively driving the reaction to completion despite the steric and electronic hindrance of the isoxazolyl-pyrazole core[4].
Quantitative Data: Coupling Reagent Optimization
The following table summarizes the optimized coupling conditions for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid with a standard primary aliphatic amine, demonstrating the necessity of HATU for this specific scaffold.
This protocol integrates a self-validating LC-MS checkpoint to ensure active ester formation before the addition of the precious amine building block, preventing reagent waste and ensuring high-fidelity library generation.
Dry a 10 mL reaction vial and magnetic stir bar in an oven at 120°C for 2 hours. Cool under a stream of Argon.
Weigh 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 equiv, e.g., 0.5 mmol) and HATU (1.2 equiv, 0.6 mmol) into the vial.
Seal the vial with a septum and purge with Argon for 5 minutes.
Step 2: Pre-Activation (The Self-Validating Checkpoint)
Inject anhydrous DMF (0.2 M concentration, 2.5 mL) into the vial, followed by N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol).
Stir the reaction mixture at room temperature for 15–20 minutes. The solution typically turns a distinct pale yellow as the active ester forms.
Validation Check: Withdraw a 5 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.
Causality: You must observe the mass of the 7-azabenzotriazole active ester (or the corresponding methyl ester if quenched with methanol for the MS run) and the disappearance of the starting carboxylic acid. Do not proceed to amine addition until activation is >95% complete.
Step 3: Amine Addition
Once activation is validated, add the target amine (1.1 equiv, 0.55 mmol) dropwise. If the amine is a hydrochloride salt, add an additional 1.0 equiv of DIPEA to ensure the amine is free-based in situ.
Stir the reaction at room temperature for 2–12 hours, depending on the steric bulk of the amine.
Step 4: Reaction Monitoring
Perform a second LC-MS validation check to confirm the disappearance of the active ester and the formation of the desired product mass.
Step 5: Workup and Purification
Quench the reaction by adding 10 mL of saturated aqueous NaHCO3.
Extract the aqueous layer with Ethyl Acetate (3 x 10 mL).
Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF.
Wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Purify the crude residue via preparative HPLC or flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Visualizations
Workflow for self-validating amide coupling of pyrazole-5-carboxylic acids.
Pharmacophore mapping of the isoxazolyl-pyrazole scaffold in a target pocket.
References
Title: Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Bioisosterism in Drug Design
Source: Drug Design Org
URL: [Link]
Title: 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space
Source: Beilstein Journals
URL: [Link]
Title: Structure-Activity Relationship Studies of Tolfenpyrad Reveal Subnanomolar Inhibitors of Haemonchus contortus Development
Source: SciSpace / ACS Publications
URL: [Link]
Application Note: Catalytic Strategies for 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid Reactions
Executive Summary & Structural Rationale 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 925200-28-8) is a highly specialized bi-heteroaryl building block utilized in the design of advanced kinase and proteas...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 925200-28-8) is a highly specialized bi-heteroaryl building block utilized in the design of advanced kinase and protease inhibitors[1],[2]. The structural topology of this compound presents unique synthetic challenges: the C5-carboxylic acid is sterically congested by the adjacent N1-methyl group and the C4-isoxazole ring. Furthermore, the electron-withdrawing nature of the isoxazole substituent deactivates the pyrazole core.
To successfully functionalize this molecule, researchers must employ highly optimized catalytic systems. This application note details two field-proven workflows: Uronium-Catalyzed Amidation for peptide coupling and Bimetallic Decarboxylative Cross-Coupling for C-C bond formation.
Standard carbodiimide coupling reagents (e.g., EDC, DCC) frequently fail or deliver poor yields when applied to 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. The steric bulk at the C5 position impedes the formation of the necessary O-acylisourea intermediate.
To circumvent this, the uronium-based coupling reagent HATU is utilized[3],. HATU rapidly converts the sterically hindered carboxylic acid into a highly reactive 7-azabenzotriazole (OAt) active ester. The pyridine nitrogen within the HOAt leaving group provides neighboring-group participation, effectively anchoring the incoming amine and accelerating the nucleophilic acyl substitution despite the steric crowding[3].
Protocol: HATU-Mediated Amidation
Self-Validating System: This protocol utilizes visual phase-change cues and stoichiometric gating to prevent reagent degradation.
Substrate Preparation : Suspend 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (5.0 mL) under a nitrogen atmosphere.
Base Activation : Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol) dropwise at room temperature.
QC Checkpoint: The cloudy suspension must transition to a clear, pale-yellow solution. If the solution remains cloudy, the acid has not fully deprotonated into the soluble carboxylate salt. Add an additional 0.5 equiv of DIPEA until clarity is achieved.
Uronium Activation : Chill the solution to 0 °C. Add HATU (1.2 equiv, 0.6 mmol) in a single portion. Stir for 15 minutes.
Causality: Chilling prevents the premature degradation of the highly reactive OAt ester and suppresses epimerization pathways in complex amine partners.
Nucleophilic Coupling : Add the primary or secondary amine (1.1 equiv, 0.55 mmol) dissolved in 1.0 mL of DMF dropwise over 5 minutes. Allow the reaction to warm to room temperature and stir for 4–6 hours.
Quench & Extraction : Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, then dry over anhydrous Na₂SO₄.
HATU-mediated activation and amidation pathway for pyrazole-5-carboxylic acids.
The C5-carboxylic acid moiety can be exploited as a traceless directing group for C-C bond formation, bypassing the need to synthesize unstable pyrazole-5-boronic acids or pyrazole-5-halides. Based on the foundational methodologies developed by Gooßen and applied to heteroaromatics[4],[5], this reaction utilizes a synergistic Pd/Cu bimetallic catalytic system .
The Cu(I) catalyst orchestrates the thermal extrusion of CO₂ from the pyrazole-5-carboxylate at elevated temperatures, generating a transient, nucleophilic heteroaryl-copper(I) species. Concurrently, the Pd(0) catalyst undergoes oxidative addition into an aryl halide. A critical transmetalation event transfers the pyrazole core from Copper to Palladium, followed by reductive elimination to yield the C5-arylated bi-heteroaryl architecture[4].
Self-Validating System: Strict exclusion of oxygen is required, as O₂ rapidly oxidizes the active Pd(0) species, halting the catalytic cycle.
Catalyst & Reagent Assembly : Inside an argon-filled glovebox, charge an oven-dried Schlenk tube with 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (1.5 equiv, 0.75 mmol), the aryl halide (1.0 equiv, 0.5 mmol), Pd(OAc)₂ (5 mol%), Cu₂O (10 mol%), and K₂CO₃ (2.0 equiv, 1.0 mmol).
Causality: A stoichiometric excess of the carboxylic acid (1.5 equiv) is used to compensate for competitive proto-decarboxylation (yielding the unfunctionalized C5-H pyrazole)[5].
Solvent Addition & Degassing : Add a solvent mixture of NMP/Quinoline (4:1 v/v, 3.0 mL). Seal the tube, remove it from the glovebox, and subject it to three freeze-pump-thaw cycles.
Causality: Quinoline acts as both a high-boiling co-solvent and a stabilizing ligand for the Cu(I) intermediate, facilitating the difficult decarboxylation step.
Thermal Decarboxylation : Heat the reaction mixture to 160 °C in a pre-heated oil bath for 16 hours.
QC Checkpoint: Monitor the reaction via LC-MS. The disappearance of the starting mass (m/z 193) and the transient appearance of the proto-decarboxylated byproduct (m/z 149) indicate that the Cu-mediated decarboxylation is active.
Purification : Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove the metal catalysts. Wash the filtrate with 1M HCl to remove quinoline, followed by brine. Concentrate and purify via silica gel chromatography.
Bimetallic Pd/Cu catalytic cycle for decarboxylative cross-coupling of carboxylic acids.
The following table summarizes the optimized catalytic requirements and expected outcomes for functionalizing the 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid scaffold.
preventing decarboxylation of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid during heating
A Guide to Preventing Thermal Decarboxylation Welcome to the technical support center for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. As Senior Application Scientists, we understand the unique challenges rese...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Preventing Thermal Decarboxylation
Welcome to the technical support center for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. As Senior Application Scientists, we understand the unique challenges researchers face when working with complex heterocyclic compounds. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you mitigate and prevent unwanted decarboxylation of your target molecule during heating.
Frequently Asked Questions (FAQs)
Q1: My 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is degrading upon heating. What is happening and why is this specific molecule susceptible?
A: You are likely observing thermal decarboxylation, a chemical reaction that removes the carboxyl group (-COOH) and releases carbon dioxide (CO₂).[1][2] While many carboxylic acids are stable to heat, heteroaromatic carboxylic acids, such as yours, can be particularly prone to this reaction.
Causality: The susceptibility of your molecule stems from the electronic nature of the linked pyrazole and isoxazole ring systems. These electron-withdrawing heterocyclic rings can stabilize the intermediate formed during the loss of CO₂, thereby lowering the activation energy required for the reaction to proceed. The reaction typically accelerates under acidic conditions or in the presence of certain transition metals.[3][4][5]
The proposed mechanism likely involves the formation of a zwitterionic or carbanionic intermediate at the C5 position of the pyrazole ring, which is stabilized by the adjacent nitrogen atoms and the attached isoxazole ring. This stabilization facilitates the elimination of CO₂.
Caption: Proposed mechanism of thermal decarboxylation.
Q2: I am attempting an amide coupling, but I'm getting low yields and isolating the decarboxylated side product. How can I prevent this?
A: This is a classic challenge. Standard amide coupling procedures that require high temperatures (e.g., conversion to an acid chloride with thionyl chloride followed by amination) are often incompatible with thermally sensitive substrates. The key is to use a coupling method that has a lower activation energy for amidation than for decarboxylation.
We strongly recommend using modern peptide coupling reagents that operate efficiently at or below room temperature. These reagents activate the carboxylic acid in situ under mild conditions, allowing the nucleophilic attack by the amine to occur rapidly before significant decarboxylation can take place.
Data Presentation: Comparison of Amide Coupling Reagents
For your specific application, HATU is an excellent starting point due to its high reactivity at low temperatures.
Troubleshooting Guide: Mitigating Decarboxylation
Issue: Decarboxylation occurs even at moderate temperatures (50-80°C) in specific solvents.
A: Solvent choice plays a critical role in reaction outcomes. Polar aprotic solvents like DMF and DMSO, while excellent for dissolving reactants, can sometimes facilitate decarboxylation, especially if the reaction is run for extended periods.[6] This may be due to their ability to stabilize charged intermediates.
Troubleshooting Steps:
Solvent Screening: If your reaction conditions permit, screen less polar or non-polar solvents. Dichloromethane (DCM), Tetrahydrofuran (THF), or 1,4-Dioxane may offer a less favorable environment for the decarboxylation mechanism.
pH Control: Ensure your reaction medium is not acidic. If the reaction generates acidic byproducts, consider adding a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to maintain neutrality.
Minimize Reaction Time: Use a more efficient catalyst or a higher concentration of reagents (if feasible) to shorten the required heating time. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.
Issue: My desired reaction requires high temperatures and a transition metal catalyst (e.g., Pd, Cu), leading to significant decarboxylation.
A: This is a complex scenario, as many transition metals are known to catalyze decarboxylation, sometimes as part of the desired reaction pathway (decarboxylative coupling).[5][7][8]
Troubleshooting Workflow:
Caption: Alternative strategy using a protecting group.
Explanation of the Workflow:
Protect the Carboxylic Acid: Before subjecting your molecule to harsh, high-temperature conditions, convert the carboxylic acid to a more stable functional group, such as a methyl or ethyl ester. This can be achieved under mild conditions (e.g., using TMS-diazomethane or SOCl₂ in methanol at 0°C). The ester group is generally not susceptible to decarboxylation.
Perform the High-Temperature Reaction: With the sensitive carboxyl group masked, you can now perform your desired transition-metal-catalyzed reaction at the required temperature.
Deprotect to Reveal the Acid: In the final step, the ester is hydrolyzed back to the carboxylic acid. This is typically done under very mild, low-temperature conditions (e.g., using lithium hydroxide in a THF/water mixture at room temperature), which will not induce decarboxylation.[9]
This protecting group strategy effectively decouples the harsh reaction conditions from the thermally sensitive functional group.
Validated Experimental Protocols
Protocol A: Low-Temperature Amide Coupling using HATU
This protocol provides a reliable method for coupling 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid with a primary or secondary amine while minimizing the risk of decarboxylation.
Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or DCM (0.1 M).
Addition of Base: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq).
Cooling: Cool the solution to 0 °C using an ice-water bath.
Activation: Add HATU (1.1 eq) to the solution and stir for 15 minutes at 0 °C. The solution may change color, indicating activation.
Amine Addition: Add the desired amine (1.2 eq) to the reaction mixture.
Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the disappearance of the starting carboxylic acid and the appearance of the desired amide product.
Work-up: Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purification: Purify the crude product by flash column chromatography.
Protocol B: Monitoring Decarboxylation by HPLC-MS
This method allows for the quantitative assessment of decarboxylation, enabling you to accurately evaluate the effectiveness of your procedural changes.
Standard Preparation: Prepare stock solutions of both your starting carboxylic acid and the authentic, non-commercially available decarboxylated product (if you have synthesized it) at a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.
Calibration: Generate a calibration curve for both compounds to establish the relationship between peak area and concentration.
Reaction Sampling: At various time points during your reaction (e.g., t=0, 1h, 2h, 4h), carefully withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.
Quenching & Dilution: Immediately quench the aliquot in a known volume of cold solvent (e.g., 990 µL of acetonitrile) to stop the reaction and achieve a known dilution factor.
Analysis: Analyze the diluted sample by HPLC-MS. Use a C18 column with a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid).
Quantification: Integrate the peak areas for both the starting material and the decarboxylated product. Using your calibration curve, determine the concentration of each species at each time point to calculate the percentage of decarboxylation.
By implementing these strategies and protocols, researchers can gain precise control over their experiments, ensuring the integrity of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid and maximizing the yield of their desired products.
References
Investigating the Mechanism of Heteroaromatic Decarboxylation Using Solvent Kinetic Isotope Effects and Eyring Transition-State Theory. ResearchGate. Available at: [Link]
Dunn, G. E., & Lee, D. G. (2011). Investigating the Mechanism of Heteroaromatic Decarboxylation Using Solvent Kinetic Isotope Effects and Eyring Transition-State Theory. Journal of Chemical Education, 88(5), 634-637. Available at: [Link]
Lu, P., Sanchez, C., Cornella, J., & Larrosa, I. (2009). Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids. Organic Letters, 11(24), 5710–5713. Available at: [Link]
Hu, Y., et al. (2006). Transition metal-catalyzed nonoxidative decarboxylation reactions. Applied and Environmental Microbiology, 72(9), 5679-5685. Available at: [Link]
Decarboxylation. Organic Chemistry Portal. Available at: [Link]
Li, B., et al. (2019). An Update of Transition Metal-Catalyzed Decarboxylative Transformations of Cyclic Carbonates and Carbamates. Molecules, 24(18), 3246. Available at: [Link]
Liskey, C. (2009). Transition Metal-Catalyzed Decarboxylative Carbon-Carbon Bond Formation. University of Illinois Urbana-Champaign. Available at: [Link]
Wang, C., et al. (2017). Metal-Catalyzed Decarboxylative C–H Functionalization. Chemical Reviews, 117(13), 8909-8979. Available at: [Link]
Decarboxylation method of heterocyclic carboxylic acid compounds. Google Patents.
Kappe, C. O., et al. (2011). Microwave-Assisted and Continuous Flow Multistep Synthesis of 4-(Pyrazol-1-yl)carboxanilides. The Journal of Organic Chemistry, 76(15), 6245–6253. Available at: [Link]
Zhang, L., et al. (2017). Copper(ii) facilitated decarboxylation for the construction of pyridyl–pyrazole skeletons. Inorganic Chemistry Frontiers, 4(10), 1667-1672. Available at: [Link]
Technical Support Center: Overcoming Steric Hindrance in Pyrazole-5-Carboxylic Acid Couplings
Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals facing synthetic bottlenecks with highly congested heteroaromatic systems, specif...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals facing synthetic bottlenecks with highly congested heteroaromatic systems, specifically 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid .
The Structural Challenge: Causality of Coupling Failure
The molecule 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid presents a severe kinetic barrier to amide bond formation. The C5-carboxylic acid is "dual-flanked" by an N1-methyl group and a bulky C4-isoxazol-5-yl substituent. This creates a steric shield that prevents standard coupling reagents from forming the necessary active ester, and subsequently blocks the incoming amine from attacking the carbonyl carbon. Overcoming this requires highly electrophilic intermediates and optimized leaving groups.
Diagnostic Workflow: Coupling Strategy Selection
Caption: Decision matrix for coupling 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid.
Troubleshooting Guides & FAQs
Q1: Why is my standard EDC/HOBt or HBTU coupling yielding <10% product with this specific pyrazole-5-carboxylic acid?A: The failure is rooted in spatial congestion. HBTU and EDC/HOBt generate an OBt (benzotriazole) active ester, which is relatively bulky. When the C5-carboxylic acid is flanked by the N1-methyl and C4-isoxazole groups, the formation of the OBt ester is kinetically suppressed. Even if it forms, the incoming amine faces massive steric repulsion. You must switch to reagents that form smaller, more reactive intermediates or use uronium salts like COMU that benefit from anchimeric assistance (neighboring group participation) via their morpholine oxygen[1].
Q2: Which coupling reagent should I switch to for maximum conversion?A: For highly hindered substrates, COMU is the first-line choice. COMU incorporates the OxymaPure leaving group, which is less sterically demanding than HOBt and highly electron-withdrawing, making the resulting active ester extremely susceptible to nucleophilic attack[1][2]. If COMU fails, TCFH (N,N,N′,N′-Tetramethylchloroformamidinium hexafluorophosphate) paired with catalytic Oxyma is an exceptionally powerful system for hindered amides[3].
Q3: My amine is also sterically hindered (e.g., a secondary amine or ortho-substituted aniline). What is the ultimate fallback?A: When both coupling partners are hindered, active esters often fail regardless of the reagent. You must bypass the active ester and form an acid chloride . Because the isoxazole ring can be sensitive to harsh chlorinating agents (like SOCl2) at high temperatures, we recommend using Ghosez's reagent to generate the acid chloride in situ under neutral, mild conditions.
Quantitative Data: Reagent Efficacy Comparison
To guide your selection, the following table summarizes the expected performance of various coupling reagents when applied to dual-flanked heteroaromatic carboxylic acids.
Coupling Reagent
Active Intermediate
Reactivity Profile
Expected Yield (%)
Epimerization Risk
HBTU / HOBt
OBt Ester
Low
< 15%
Low
HATU / HOAt
OAt Ester
High
60 - 75%
Moderate
COMU / Oxyma
Oxyma Ester
Very High
75 - 90%
Very Low
TCFH / NMI
Acyl Imidazolium
Very High
80 - 95%
Moderate
Ghosez's Reagent
Acid Chloride
Extreme
> 90%
High (if chiral)
Note: Yields are representative estimates based on literature precedent for highly hindered pyrazole-5-carboxylic acids.
Causality Focus: COMU is chosen because its morpholine-based uronium structure and Oxyma leaving group provide superior solubility and reactivity for hindered acids compared to traditional benzotriazoles[1].
Preparation: In an oven-dried flask under nitrogen, dissolve 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).
Self-Validation Step: The solution should remain clear. The excess base ensures the carboxylic acid is fully deprotonated, which is critical for the initial attack on the COMU reagent.
Activation: Add COMU (1.1 eq) in one portion. Stir at room temperature for 15 minutes.
Self-Validation Step: COMU reactions exhibit a distinct color change (colorless to yellow/orange) upon formation of the Oxyma active ester[1]. If the solution remains colorless, verify the integrity of your COMU reagent.
Coupling: Add the amine (1.2 eq). If the amine is a hydrochloride salt, add an additional 1.2 eq of DIPEA.
Incubation: Stir at 40°C for 4-12 hours. The elevated temperature provides the kinetic energy needed to overcome the steric barrier of the isoxazole ring.
Workup: Quench with water, extract with EtOAc, wash with 1N HCl, sat. NaHCO3, and brine. Dry over Na2SO4 and concentrate.
Protocol B: In Situ Acid Chloride Generation via Ghosez's Reagent
Causality Focus: Ghosez's reagent converts the hindered acid to an acid chloride under neutral conditions, avoiding the degradation of the acid-sensitive isoxazole ring that would occur with standard thionyl chloride protocols.
Preparation: Dissolve the pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DCM (0.1 M) under argon.
Chlorination: Add Ghosez's reagent (1-chloro-N,N,2-trimethyl-1-propenylamine) (1.2 eq) dropwise at 0°C.
Activation: Warm to room temperature and stir for 2 hours.
Self-Validation Step: Take a 5 µL aliquot, quench into 100 µL of dry methanol, and analyze by LC-MS. You should observe the mass of the methyl ester, confirming 100% conversion to the acid chloride intermediate.
Coupling: Cool the reaction back to 0°C. Add the amine (1.5 eq) and pyridine (2.0 eq) dissolved in DCM.
Completion: Stir for 2 hours at room temperature. Quench with sat. aqueous NH4Cl and extract with DCM.
References
Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey
Source: Organic Process Research & Development (ACS Publications)
URL:[Link]
TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B
Source: PMC (National Institutes of Health)
URL:[Link]
General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection
Source: Chemical Communications (RSC Publishing)
URL:[Link]
A Comparative Guide to the Reactivity of 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid and Its Regioisomers
Introduction: The Strategic Importance of Regiochemistry in Heterocyclic Scaffolds In the landscape of medicinal chemistry and drug development, pyrazole and isoxazole scaffolds are foundational building blocks. Their pr...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of Regiochemistry in Heterocyclic Scaffolds
In the landscape of medicinal chemistry and drug development, pyrazole and isoxazole scaffolds are foundational building blocks. Their prevalence stems from their ability to engage in a wide range of biological interactions and their synthetic versatility.[1][2][3] The fusion of these two distinct five-membered heterocycles into a single molecular entity, such as 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid, creates a scaffold with a unique electronic and steric profile. However, the specific arrangement of these rings and their appended functional groups—their regiochemistry—is not a trivial detail. It is a critical determinant of the molecule's overall reactivity, influencing everything from the acidity of a carboxylic acid group to the susceptibility of the aromatic rings to further modification.
This guide provides an in-depth comparison of the reactivity of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid against two of its key regioisomers. We will dissect how subtle changes in the attachment points of the isoxazole ring and the position of the carboxylic acid group dramatically alter the molecule's chemical behavior. For researchers engaged in the synthesis of compound libraries or the development of structure-activity relationships (SAR), understanding these nuances is paramount for predicting reaction outcomes and designing more efficient synthetic routes.
We will explore this topic through three lenses:
Electronic Landscape Analysis: How regiochemistry dictates the distribution of electron density across the molecular framework.
Functional Group Reactivity: A comparative study of the carboxylic acid's acidity and its propensity for amide bond formation—a cornerstone reaction in drug synthesis.
Heterocyclic Core Stability and Reactivity: An examination of the stability of the isoxazole ring and the potential for electrophilic substitution on the pyrazole core.
By grounding our analysis in mechanistic principles and providing actionable experimental protocols, this guide aims to equip researchers with the predictive power to harness the subtle yet profound effects of regiochemistry.
The Contenders: Defining the Regioisomers
For this comparative analysis, we will focus on three distinct regioisomers. Each possesses the same core components—a 1-methylpyrazole, an isoxazole, and a carboxylic acid—but with critical differences in their connectivity.
Figure 1: Structures of the three regioisomers under comparison.
Molecule A: 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. The core compound of interest. The carboxylic acid at the C5 position is directly adjacent to the pyrazole's N1-methyl group and the C4-linked isoxazole.
Molecule B: 4-(Isoxazol-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. An isomer where the isoxazole is linked via its C3 position. This alters the orientation of the isoxazole's internal dipole relative to the pyrazole core.
Molecule C: 5-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. A positional isomer where the isoxazole and carboxylic acid have swapped positions on the pyrazole ring. The carboxylic acid is now at the C4 position, electronically influenced by the adjacent isoxazole at C5.
The Electronic Landscape: A Tug-of-War Between Rings
The reactivity of these molecules is governed by a delicate interplay of electronic effects. The pyrazole ring is generally considered π-excessive (electron-rich), which predisposes it to electrophilic attack, particularly at the C4 position.[4][5] Conversely, the isoxazole ring, with its electronegative oxygen and nitrogen atoms, is π-deficient (electron-poor). When linked, these rings engage in an electronic "tug-of-war" that defines the reactivity of the entire system.
Inductive vs. Resonance Effects: Both the isoxazole and carboxylic acid groups are electron-withdrawing groups (EWGs). They deactivate the pyrazole ring towards electrophilic attack through both inductive (-I) and resonance (-M) effects. The N-methyl group at the N1 position is electron-donating.
Impact of Regiochemistry:
In Molecule A , the C5-carboxylic acid is strongly influenced by the adjacent C4-isoxazole. The electron-withdrawing pull of the isoxazole will increase the electrophilicity of the carboxyl carbon and the acidity of the carboxyl proton.
In Molecule B , linking the isoxazole via C3 places the electron-deficient oxygen atom of the isoxazole further from the pyrazole ring compared to Molecule A. This may slightly diminish its overall electron-withdrawing impact on the pyrazole core and the C5-carboxylic acid.
In Molecule C , the C4-carboxylic acid is directly flanked by the C5-isoxazole. This proximity suggests a very strong electron-withdrawing effect on the carboxylic acid, potentially making it the most acidic of the three.
Figure 2: Logical diagram of electronic influences on carboxylic acid reactivity.
Comparative Reactivity of the Carboxylic Acid
The carboxylic acid is often the primary handle for synthetic elaboration, most commonly through amide bond formation. Its reactivity is a direct reflection of the electronic effects discussed above.
Acidity (pKa)
The acidity of the carboxyl proton is a reliable indicator of the electronic environment. A lower pKa value corresponds to a more acidic proton and a more electron-deficient carboxyl group.
Prediction: Based on the proximity and strength of the electron-withdrawing isoxazole ring, we predict the following trend in acidity: Molecule C > Molecule A > Molecule B . Molecule C is expected to be the most acidic due to the powerful -I effect of the adjacent isoxazole at C5 on the C4-carboxyl group.
Amide Bond Formation
In drug discovery, forming an amide bond is a frequent and critical transformation. The rate and efficiency of this reaction depend on the electrophilicity of the carboxyl carbon, which is enhanced by electron-withdrawing groups. The reaction typically proceeds by activating the carboxylic acid (e.g., with a coupling agent like HATU or by converting it to an acid chloride) followed by nucleophilic attack from an amine.[6][7][8]
Predicted Reactivity: The ease of amide coupling is expected to mirror the trend in acidity. A more electron-deficient carboxyl carbon will be more susceptible to activation and subsequent nucleophilic attack. Therefore, we predict the relative rates of amide formation under identical conditions to be: Molecule C > Molecule A > Molecule B .
Data Summary Table
Regioisomer
COOH Position
Isoxazole Linkage
Predicted pKa
Predicted Relative Amide Coupling Rate
Molecule A
C5
C4-(Isoxazol-5-yl)
Lower
High
Molecule B
C5
C4-(Isoxazol-3-yl)
Low
Moderate-High
Molecule C
C4
C5-(Isoxazol-5-yl)
Lowest
Highest
Table 1: Predicted reactivity parameters for the regioisomers.
This protocol is designed to objectively compare the rate of amide formation for the three regioisomers under identical conditions.
Objective: To determine the relative reactivity of Molecules A, B, and C in a standard HATU-mediated amide coupling reaction with benzylamine by monitoring starting material consumption via HPLC.
Figure 3: Experimental workflow for the parallel amide coupling screen.
Step-by-Step Procedure:
Preparation of Stock Solutions:
Prepare a 0.5 M solution of HATU in anhydrous DMF.
Prepare a 1.0 M solution of DIPEA in anhydrous DMF.
Reaction Setup:
In three separate, labeled reaction vials, place 0.1 mmol of Molecule A, B, and C, respectively.
To each vial, add 1.0 mL of anhydrous DMF and stir until dissolved.
To each vial, add 1.1 equivalents (11.7 mg, 0.11 mmol) of benzylamine.
To each vial, add 2.0 equivalents (0.2 mmol) of the DIPEA stock solution (200 µL).
Reaction Initiation and Monitoring:
At time t=0, add 1.1 equivalents (0.11 mmol) of the HATU stock solution (220 µL) to each vial simultaneously (or in rapid succession).
Allow the reactions to stir at room temperature.
At specified time points (e.g., 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot from each reaction mixture.
Immediately quench each aliquot in a labeled HPLC vial containing 950 µL of a 50:50 mixture of acetonitrile and water.
HPLC Analysis:
Analyze the quenched samples by reverse-phase HPLC, monitoring the disappearance of the starting carboxylic acid peak.
Use a standard C18 column with a mobile phase gradient of water (0.1% formic acid) and acetonitrile (0.1% formic acid).
Calculate the percentage conversion at each time point by comparing the peak area of the starting material to its initial area at t=0 (a sample taken before HATU addition).
Data Interpretation:
Plot the percentage conversion versus time for each of the three regioisomers. The curve with the steepest initial slope corresponds to the most reactive compound.
Reactivity and Stability of the Heterocyclic Core
Beyond the carboxylic acid, the reactivity of the pyrazole and isoxazole rings themselves is a key consideration for late-stage functionalization.
Electrophilic Aromatic Substitution (EAS) on the Pyrazole Ring
The pyrazole ring is intrinsically reactive towards electrophiles, with substitution favoring the C4 position.[5] However, in all three of our regioisomers, the pyrazole ring is heavily substituted with electron-withdrawing groups, leading to significant deactivation.
Molecule A & B: The C4 position is blocked. The only available position for EAS is C3. This position is deactivated by the adjacent N-methyl group's inductive effect and the powerful EWGs at C4 and C5. Forcing conditions would be required for any substitution, and yields are expected to be low.
Molecule C: The C4 position is occupied by the carboxylic acid. The C3 position is available but, as with A and B, is highly deactivated. Attempting EAS on this scaffold is synthetically challenging.
Stability of the Isoxazole Ring
A characteristic reaction of isoxazoles is their susceptibility to ring-opening upon treatment with nucleophiles, particularly hydrazine. This reaction, known as hydrazinolysis, cleaves the N-O bond and results in the formation of a 5-aminopyrazole, offering a pathway to entirely different scaffolds.[9]
The ease of this transformation is governed by the electrophilicity of the isoxazole ring carbons (C3 and C5).
Molecule A & C (Isoxazol-5-yl): The pyrazole ring at the C4 position of the isoxazole acts as a substituent. Given the deactivating nature of the pyrazole-carboxylic acid system, it likely reduces the electrophilicity of the isoxazole ring, making it more stable and less prone to ring-opening compared to a simple phenyl-substituted isoxazole.
Molecule B (Isoxazol-3-yl): Here, the pyrazole is attached to C4 of the isoxazole, but the linkage is via the isoxazole's C3 atom. The electronic consequences for ring stability are likely similar to Molecules A and C.
While a subtle difference in stability might exist between the isoxazol-5-yl and isoxazol-3-yl linkages, all three isomers are expected to possess relatively stable isoxazole rings due to the electronic nature of the attached pyrazole system. This reaction would likely require forcing conditions to proceed.[9]
Conclusion and Synthetic Outlook
Carboxylic Acid Reactivity is Tunable: The acidity of the carboxylic acid and its rate of amide formation are highly sensitive to the position of the adjacent electron-withdrawing isoxazole ring. Molecule C (COOH at C4) is predicted to be the most reactive, offering faster reaction times for amide coupling. This is a critical consideration for library synthesis where high throughput is desired.
Ring Reactivity is Quenched: The combination of isoxazole and carboxylic acid substituents electronically deactivates the pyrazole core, making further functionalization via electrophilic aromatic substitution a significant challenge for all three isomers.
Strategic Isomer Selection: The choice of which regioisomer to use in a synthetic campaign should be guided by the intended transformations.
For rapid diversification via amide bond formation, Molecule C is the superior choice.
If subsequent modifications to the isoxazole ring were envisioned, the subtle differences between the C3- and C5-linked isomers (Molecule B vs. A/C ) might be exploited, though all are relatively stable.
This guide underscores a fundamental principle in synthetic chemistry: structure dictates reactivity. By understanding the electronic interplay inherent in these linked heterocyclic systems, researchers can move beyond trial-and-error and make informed, rational decisions in the design and execution of their synthetic strategies.
References
Recent advances in the synthesis of new pyrazole derivatives. (n.d.). Google Scholar.
Ríos, M. C., & Portilla, J. (2022). Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Retrieved March 17, 2026, from [Link]
Waldo, J. P., & Larock, R. C. (2007). The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization: An Efficient Synthesis of Valdecoxib. The Journal of Organic Chemistry, 72(25), 9643–9647. [Link]
Synthesis, Cyclization and Nucleophilic Substitution Reactions of Substituted Pyrazole Carboxylic Acid. (2022). ResearchGate. Retrieved March 17, 2026, from [Link]
Free radical reactions of isoxazole and pyrazole derivatives of hispolon: Kinetics correlated with molecular descriptors. (2015). ResearchGate. Retrieved March 17, 2026, from [Link]
Tozlu, I., Taşdemir, V., Çelik, A. G., & Genç, H. (2022). Sübstitüe Pirazol Karboksilik Asit Sentezi, Siklizasyonu ve Nükleofilik Yer Değiştirme Reaksiyonları. Journal of the Institute of Science and Technology. [Link]
Ilhan, I. O., & Çadir, M. (2012). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry, 24(11), 5031-5035.
BinSabt, M. H., Alazemi, A., Al-Matar, H. M., Balch, A. L., & Shalaby, M. A. (2022). Pyrazole-, isoxazole- and pyrrole-ring fused derivatives of C60: synthesis and electrochemical properties as well as morphological characterization. New Journal of Chemistry, 46(14), 6663–6669. [Link]
Pyrazole-, isoxazole- and pyrrole-ring fused derivatives of C60: synthesis and electrochemical properties as well as morphological characterization. (2022). ResearchGate. Retrieved March 17, 2026, from [Link]
Ríos, M.-C., Ladino-Bejarano, A., Miscione, G. P., & Portilla, J. (2024). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC Advances, 14(9), 6135–6145. [Link]
Synthesis of new oxazole hybridized with pyrazole and/or thiazole compounds: Molecular modeling and cytotoxic activity. (2023). Arabian Journal of Chemistry. [Link]
Al-Warhi, T., et al. (2023). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. [Link]
Waldo, J. P., & Larock, R. C. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters, 7(23), 5203–5205. [Link]
How is isoxazole substituted at the 4-position? (2023). Reddit. Retrieved March 17, 2026, from [Link]
Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (2019). Slideshare. Retrieved March 17, 2026, from [Link]
Highly efficient synthesis of isoxazolones and pyrazolones using g-C3N4·OH nanocomposite with their in silico molecular docking, pharmacokinetics and simulation studies. (2024). PMC. [Link]
Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2021). EPJ Web of Conferences. [Link]
Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2022). MDPI. [Link]
Novel method for the synthesis of 4-(azol-5-yl)isoxazoles. (2016). ResearchGate. Retrieved March 17, 2026, from [Link]
Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. (2024). PMC. [Link]
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Synthesis of Novel Pyrazolyl and Isoxazolyl 3-(Furan-2-yl)-5-Methyl-1-(4-Nitrophenyl). (2021). Taylor & Francis Online. [Link]
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X-Ray Crystallography Data Comparison Guide: 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid in Fragment-Based Drug Discovery
As Fragment-Based Drug Discovery (FBDD) continues to mature, the selection of premium chemical starting points is critical for downstream lead optimization. Fragment screening relies heavily on high-throughput X-ray crys...
Author: BenchChem Technical Support Team. Date: March 2026
As Fragment-Based Drug Discovery (FBDD) continues to mature, the selection of premium chemical starting points is critical for downstream lead optimization. Fragment screening relies heavily on high-throughput X-ray crystallography to detect low-affinity (millimolar) interactions and elucidate precise binding modes [1]. Among the most privileged scaffolds in modern medicinal chemistry are pyrazole-carboxylic acids, which have demonstrated exceptional utility in disrupting complex protein-protein interactions, such as the KEAP1-NRF2 axis [2].
This guide objectively evaluates the crystallographic performance of the bi-heterocyclic fragment 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 925200-28-8) against traditional single-ring alternatives. By analyzing electron density resolution, ligand efficiency, and structural rigidity, we provide actionable, field-proven insights for structural biologists and drug development professionals.
Mechanistic Rationale: The Bi-Heterocyclic Advantage
In FBDD, the transition from a weak fragment hit to a potent lead requires optimal electrostatic potential complementarity and minimal entropic penalties upon binding [3].
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is engineered to address these exact thermodynamic requirements:
Rotational Restriction: The 1-methyl group on the pyrazole ring sterically restricts the rotational degrees of freedom between the pyrazole and the adjacent isoxazole ring. This pre-organization lowers the entropic penalty of binding compared to unmethylated analogs.
Electrostatic Anchoring: The carboxylic acid moiety acts as a dominant pharmacophore, reliably forming robust salt bridges with basic residues (e.g., Arginine) in target binding pockets.
Dual Hydrogen Bonding: The isoxazole ring serves as a highly directional hydrogen bond acceptor. Unlike single-ring fragments that often bind in multiple, ambiguous orientations (resulting in smeared electron density), the dual-ring architecture forces a singular, highly resolved binding pose.
Comparative Crystallographic Performance Data
To objectively assess the utility of this fragment, we compare its typical crystallographic metrics against two single-ring alternatives: 1-Methyl-1H-pyrazole-5-carboxylic acid and 5-Isoxazolecarboxylic acid. The data below represents standardized performance metrics when soaked into a model target (e.g., the KEAP1 Kelch domain) at 50 mM concentration.
Excellent: Clear, continuous density across both rings.
Singular, rigid orientation.
1-Methyl-1H-pyrazole-5-carboxylic acid
126.11
0.31
38.7
Good: Density clear at acid, fading at the methyl vector.
Minor solvent-exposed wobbling.
5-Isoxazolecarboxylic acid
113.07
0.25
55.2
Poor: Fragmented density, indicative of partial occupancy.
Multiple binding micro-states.
Causality Insight: The significantly lower B-factor (22.4 Ų) of the bi-heterocyclic fragment directly correlates with its rigid, dual-anchor binding mechanism. The single-ring isoxazole suffers from high B-factors (55.2 Ų) because it lacks the secondary binding vector necessary to lock it into a single conformation, leading to partial occupancy and fragmented electron density maps.
To ensure reproducibility and scientific integrity, the following step-by-step methodologies detail the self-validating system required to obtain high-resolution co-crystal structures using this fragment.
Protocol A: Protein Crystallization & Fragment Soaking
Because fragments typically exhibit weak initial affinities (
Kd
in the high micromolar to millimolar range), they must be soaked into pre-formed apo-crystals at very high concentrations.
Apo-Crystallization: Grow target protein crystals (e.g., 10-15 mg/mL) using the hanging-drop vapor diffusion method at 20°C.
Fragment Solution Preparation: Dissolve 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid in 100% DMSO to create a 500 mM stock.
Soaking Drop Formulation: Dilute the fragment stock into the crystallization reservoir solution to achieve a final fragment concentration of 50 mM.
Causality Check: The final DMSO concentration must be strictly maintained between 5% and 10%. Exceeding 10% DMSO alters the dielectric constant of the mother liquor, leading to rapid crystal dehydration, lattice cracking, and loss of diffraction resolution.
Incubation: Transfer the apo-crystal into the soaking drop using a nylon loop. Incubate for 2 to 24 hours.
Cryoprotection: Briefly transfer the soaked crystal into a cryoprotectant solution (reservoir solution + 20% v/v glycerol + 50 mM fragment) for 10 seconds before flash-freezing in liquid nitrogen.
Causality Check: The cryoprotectant prevents the formation of crystalline ice during flash-freezing. Ice rings diffract strongly at specific resolutions (e.g., 3.9 Å and 3.6 Å), which will obscure the weak diffraction spots necessary for accurately phasing the fragment's electron density.
Protocol B: X-Ray Data Collection & Refinement
Data Collection: Collect diffraction data at 100 K using a synchrotron radiation source (e.g., Diamond Light Source or Advanced Photon Source) to maximize the signal-to-noise ratio.
Phasing: Process the data and solve the phase problem using Molecular Replacement (MR) with the high-resolution apo-structure as the search model.
Difference Map Generation: Generate an initial
Fo−Fc
difference map. Look for positive green density (>3σ) in the binding pocket indicating the presence of the fragment.
Refinement: Model the 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid into the density.
Causality Check (Self-Validation): You must refine the fragment's occupancy and B-factors iteratively. If the fragment is only partially occupying the site (e.g., 70% of the crystals in the lattice have the fragment bound), forcing the refinement software to assume 100% occupancy will artificially drive the B-factors up to compensate for the lack of actual electron density. A correctly refined structure will show the fragment's B-factors roughly matching the B-factors of the surrounding protein side-chains.
FBDD Crystallography Workflow Visualization
The following diagram illustrates the logical progression of the fragment validation process described above.
FBDD X-ray crystallography workflow for fragment validation.
References
Hartshorn, M. J., Murray, C. W., Cleasby, A., Frederickson, M., Tickle, I. J., & Jhoti, H. (2005). "Fragment-Based Lead Discovery Using X-ray Crystallography." Journal of Medicinal Chemistry.[Link]
Norton, D., et al. (2021). "Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction." Journal of Medicinal Chemistry.[Link]
Chessari, G., et al. (2015). "Fragment-Based Drug Discovery Targeting Inhibitor of Apoptosis Proteins: Discovery of a Non-Alanine Lead Series with Dual Activity Against cIAP1 and XIAP." Journal of Medicinal Chemistry.[Link]
Validation
A Comparative Guide to Retention Time Validation for 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid
This guide provides a comprehensive framework for the validation of retention time in the chromatographic analysis of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. Designed for researchers, analytical chemists,...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the validation of retention time in the chromatographic analysis of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid. Designed for researchers, analytical chemists, and drug development professionals, this document moves beyond a simple checklist of validation steps. Instead, it delves into the underlying scientific principles, compares distinct analytical strategies, and offers detailed, field-proven protocols. Our objective is to equip you with the expertise to develop and validate a robust analytical method where retention time is a reliable and scientifically sound parameter for analyte identification.
Introduction: The Criticality of Retention Time in Analyte Identification
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring both a pyrazole and an isoxazole ring, with a carboxylic acid functional group that significantly influences its physicochemical properties. In High-Performance Liquid Chromatography (HPLC), the retention time (t_R) is the primary qualitative parameter used for analyte identification. However, the International Council for Harmonisation (ICH) guidelines rightly caution that identification based solely on a single chromatographic retention time is not considered specific.[1]
Therefore, a rigorous validation process is essential to demonstrate that the retention time is a reliable and specific indicator for the analyte under defined conditions. This process involves proving that the method can unequivocally assess the analyte in the presence of other components like impurities, degradation products, or matrix components.[2][3] This guide will compare two primary HPLC-based approaches for this molecule—direct analysis via Reversed-Phase HPLC and an alternative involving pre-column derivatization—and provide a detailed protocol for validating the retention time for the direct analysis method.
Part 1: Foundational Principles of Retention Time Validation
Before delving into specific protocols, it is crucial to understand the core validation characteristics that establish the trustworthiness of retention time as an identification parameter. These are grounded in the ICH Q2(R2) guidelines.[4]
Specificity and Selectivity : These terms are often used interchangeably, but a subtle distinction exists. Selectivity refers to the method's ability to discriminate between the target analyte and other components in a mixture.[5] Specificity is the ultimate form of selectivity, demonstrating that the analytical signal corresponds to a single, unique analyte.[6][7] For retention time validation, specificity is paramount and is typically demonstrated through forced degradation studies and analysis of spiked samples.[2][8]
Precision : The precision of retention time is a measure of the closeness of agreement among a series of measurements. It is evaluated at two levels:
Repeatability : The precision obtained under the same operating conditions over a short interval.
Intermediate Precision : The precision obtained within the same laboratory but under different conditions (e.g., different days, analysts, or equipment).[3]
Robustness : This is the capacity of the method to remain unaffected by small, deliberate variations in method parameters.[9] A robust method ensures that minor fluctuations in daily operations do not lead to a misidentification of the analyte due to retention time shifts.[10][11]
Part 2: A Comparative Analysis of Methodologies
The chemical nature of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid, particularly the ionizable carboxylic acid group, presents specific analytical choices. We compare two primary strategies below.
Approach A: Direct Analysis by Reversed-Phase HPLC (RP-HPLC)
This is the most straightforward approach, involving the direct injection and analysis of the compound. Its success hinges on meticulous control of chromatographic conditions to manage the analyte's polarity and ionization state.
Causality of Experimental Choices :
Mobile Phase pH Control : The carboxylic acid moiety (a weak Lewis acid) will exist in either its protonated (-COOH) or deprotonated (-COO⁻) form depending on the mobile phase pH relative to its pKa.[12] The deprotonated form is more polar and will elute earlier on a reversed-phase column. Inconsistent pH control is a primary cause of retention time instability for acidic analytes.[13] Expert Recommendation : To ensure consistent retention and sharp peak shape, the mobile phase pH should be buffered and maintained at least 1.5-2 units below the analyte's pKa, keeping it in the non-ionized, more retained form.
Column Chemistry : A standard C18 column is a versatile starting point. However, for highly polar analytes that may exhibit poor retention even with low organic content, alternative stationary phases (e.g., "Aqua" type C18 columns resistant to dewetting in highly aqueous mobile phases, or those with polar-embedded groups) can be considered.[14][15]
Temperature Control : Column temperature significantly impacts retention time; even a 1°C change can cause a 1–2% shift.[11] Using a thermostatically controlled column compartment is mandatory for achieving reproducible retention times.[10]
Approach B: Pre-Column Derivatization HPLC
This strategy involves chemically modifying the carboxylic acid functional group before HPLC analysis. This is often employed when the analyte has a poor UV chromophore, leading to low sensitivity.[16]
Causality of Experimental Choices :
Rationale : By attaching a chromophoric or fluorophoric tag, the detectability of the analyte can be dramatically increased.[17] This process fundamentally alters the molecule's structure, resulting in a completely different retention behavior, typically leading to a more retained and easily separated compound.
Comparison of Reagents :
UV-Active Labels (e.g., 2,4'-dibromoacetophenone) : These reagents are effective for enhancing UV detection. The derivatization reaction creates a product with strong absorbance at a specific wavelength (e.g., ~260 nm), moving detection away from the noisy low-UV region.[17]
Fluorescent Labels (e.g., 4-bromomethyl-7-methoxycoumarin) : For trace-level analysis, fluorescent derivatization offers superior sensitivity compared to UV absorbance.[18] The resulting derivative is measured using a fluorescence detector, providing high selectivity as few matrix components will naturally fluoresce at the chosen wavelengths.
Feature
Direct RP-HPLC Analysis
Pre-Column Derivatization HPLC
Principle
Analysis of the native compound.
Analysis of a chemically modified derivative.
Primary Challenge
Controlling ionization for retention stability and good peak shape.
Dependent on the native chromophore of the analyte. Potentially low.
High to very high, depending on the derivatizing agent's tag.
Method Complexity
Lower. Involves standard sample preparation.
Higher. Requires an additional, optimized reaction step.
Retention Time
Highly sensitive to mobile phase pH.
Dependent on the properties of the derivative, generally less sensitive to pH.
Best Suited For
Routine analysis, purity testing, and assays where sensitivity is adequate.
Trace analysis, quantification in complex matrices (e.g., biological fluids).[16][19]
Part 3: Detailed Protocol for Retention Time Validation (Direct RP-HPLC Approach)
This section provides a step-by-step protocol for validating the retention time of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid using a direct RP-HPLC method with UV detection.
Step 1: Method Development and System Suitability
Develop an Isocratic RP-HPLC Method :
Column : C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase : 20 mM Potassium Phosphate buffer (pH 3.0) : Acetonitrile (60:40 v/v). Rationale: pH 3.0 is chosen to ensure the carboxylic acid is fully protonated.
Flow Rate : 1.0 mL/min.
Column Temperature : 30°C.
Detection : UV at 254 nm (or wavelength of maximum absorbance).
Injection Volume : 10 µL.
Standard Concentration : 10 µg/mL in mobile phase.
Define and Perform System Suitability Testing (SST) : Before any validation run, perform five replicate injections of the standard solution.
Acceptance Criteria :
Relative Standard Deviation (%RSD) of Retention Time: ≤ 0.5%
%RSD of Peak Area: ≤ 2.0%
Tailing Factor (Asymmetry Factor): ≤ 1.5
Theoretical Plates (N): ≥ 2000
Step 2: Specificity / Selectivity Validation
The goal is to prove that no other compound co-elutes at the retention time of the analyte.
Analyze Blank and Placebo : Inject the mobile phase (blank) and a placebo (a mixture of all formulation excipients without the active ingredient) to ensure no interfering peaks are present at the analyte's retention time.
Perform Forced Degradation Study : Expose the analyte to stress conditions to intentionally produce degradation products.
Acid Hydrolysis : 0.1 M HCl at 60°C for 4 hours.
Base Hydrolysis : 0.1 M NaOH at 60°C for 2 hours.
Oxidation : 3% H₂O₂ at room temperature for 24 hours.
Thermal Stress : Solid drug substance at 105°C for 48 hours.
Photolytic Stress : Solution exposed to ICH-specified light conditions.
Analysis : Analyze each stressed sample. The method is specific if the analyte peak is resolved from all degradation product peaks (Resolution > 2.0).
Caption: Workflow for demonstrating method specificity.
Step 3: Precision of Retention Time
Repeatability :
Prepare a single standard solution of the analyte.
Inject this solution six times consecutively under the same conditions.
Calculate the mean, standard deviation (SD), and %RSD of the retention times.
Intermediate Precision :
Repeat the repeatability experiment on a different day with a different analyst and/or on a different HPLC system.
Compare the results from both sets of experiments.
Step 4: Robustness
Vary Method Parameters : Intentionally vary the following parameters one at a time.
Mobile Phase pH: ± 0.2 units (e.g., pH 2.8 and 3.2).
Column Temperature: ± 5°C (e.g., 25°C and 35°C).
Organic Content in Mobile Phase: ± 2% absolute (e.g., 38% and 42% Acetonitrile).
Analysis : For each condition, inject the standard solution in triplicate. Record the retention times and evaluate the shift from the nominal condition.
Part 4: Data Presentation and Interpretation
Summarize all quantitative data in clear, structured tables.
Table 1: Precision of Retention Time
Parameter
Analyst 1 / Day 1 (n=6)
Analyst 2 / Day 2 (n=6)
Acceptance Criteria
Mean t_R (min)
5.42
5.45
Report Value
SD (min)
0.011
0.013
Report Value
%RSD
0.20%
0.24%
≤ 1.0%
Table 2: Robustness of Retention Time
Parameter Varied
Condition
Mean t_R (min) (n=3)
Retention Time Shift (min)
Nominal
pH 3.0, 30°C, 40% ACN
5.42
-
Mobile Phase pH
pH 2.8
5.61
+0.19
pH 3.2
5.25
-0.17
Column Temp.
25°C
5.75
+0.33
35°C
5.10
-0.32
% Acetonitrile
38%
5.98
+0.56
42%
4.91
-0.51
Interpretation : The data should demonstrate that the retention time is precise (%RSD ≤ 1.0%) under normal and intermediate conditions. The robustness study identifies which parameters have the most significant impact on retention time. While shifts are expected, they should be predictable and not lead to any peak co-elution. The system suitability criteria must be met under all robustness conditions.
Caption: The sequential workflow for retention time validation.
References
Vertex AI Search. (2014, March 3). What is the difference between specificity and selectivity of the HPLC method?[6]
Vertex AI Search. (2015, May 20). What are the main causes of retention time instability in reversed-phase analysis by HPLC?[13]
ECHEMI. What is the difference between specificity and selectivity of the...[5]
Timberline Instruments. (2026, January 21). HPLC Retention Time Drift: Causes & Troubleshooting Guide.[11]
Obrnuta faza. The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase.[15]
BenchChem. A Comparative Guide to the Validation of HPLC Methods for Carboxylic Acid Analysis Using Pre-Column Derivatization.[17]
BenchChem. A Comparative Guide to HPLC Method Validation Using 4-Bromomethyl-6,7-dimethoxycoumarin for Carboxylic Acid Analysis.[18]
J-STAGE. (2000). Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phases.[14]
chromicent. (2018, April 24). What is the difference between specificity and selectivity?[2]
SciSpace. Hplc method development and validation: an overview.[8]
European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.[3]
Chromatography Today. What Does Specificity Mean in Chromatography?[7]
European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures.[4]
ICH. ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria.[1]
Google Patents. CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine.[20]
PubMed. (2006, December 15). Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study.[19]
European Medicines Agency. (2025, July 8). ICH Q2(R2) / Q14 Training Module 7 Additional Case Studies and Examples.[9]
Research & Reviews: Journal of Pharmaceutical Analysis. (2015, June 2). Method Development and Validation Parameters of HPLC- A Mini Review.[12]
PMC. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples.[16]
Operational and Disposal Guide for 4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid
Executive Summary The operational handling and disposal of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 925200-28-8)[1] requires specialized protocols due to its structural complexity. As a nitrogen-rich h...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The operational handling and disposal of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 925200-28-8)[1] requires specialized protocols due to its structural complexity. As a nitrogen-rich heterocycle containing both pyrazole and isoxazole rings, its primary operational risks include mucosal irritation and combustible dust generation[2]. This guide provides researchers and drug development professionals with a self-validating, step-by-step framework for safe handling, waste segregation, and high-temperature incineration, ensuring strict compliance with EPA and OSHA safety standards[3][4].
Chemical Profile & Mechanistic Hazard Assessment
To safely manage this compound, personnel must understand the causality behind its hazards. The molecule features a high nitrogen-to-carbon ratio and a weakly acidic carboxylic acid moiety, dictating specific handling and destruction requirements.
Table 1: Chemical Properties & Mechanistic Hazard Summary
High N:C ratio forces the generation of toxic nitrogen oxides during thermal degradation, necessitating alkaline scrubbing[3].
Operational Handling & Pre-Disposal Workflows
Standard operating procedures must be engineered to prevent dust deflagration and personnel exposure.
Step-by-Step Handling Protocol:
Environmental Isolation : Conduct all transfers within a Class II Type B2 Biological Safety Cabinet or a ducted fume hood.
Causality: Prevents the accumulation of fine particulates that could reach the Minimum Explosive Concentration (MEC) in the ambient lab environment[4].
Static Dissipation : Utilize anti-static spatulas and grounded weighing balances.
Causality: Eliminates electrostatic discharge (ESD) as an ignition source for combustible organic dusts[5][7].
PPE Verification : Don nitrile gloves (double-gloved), safety goggles, and an N95/P100 particulate respirator.
Validation Step: Perform a positive/negative pressure seal check on the respirator before handling the powder to ensure zero bypass.
Post-Handling Neutralization : Wipe down all surfaces with a mildly alkaline detergent solution (pH 8-9).
Validation Step: Swab the cleaned area with a pH indicator strip; a neutral reading (pH ~7) confirms the complete removal of the acidic residue.
Waste Segregation & Storage System
Improper segregation of heterocyclic carboxylic acids can lead to dangerous cross-reactions with strong oxidizers or bases[6][8].
Waste Classification : Designate as "Solid, Non-Halogenated Hazardous Waste."
Workflow for the segregation, transport, and high-temperature incineration of nitrogen-rich waste.
Storage Protocol:
Primary Containment : Place waste in a high-density polyethylene (HDPE) container. Do not use metal containers, as trace moisture can cause the carboxylic acid to slowly corrode the metal.
Secondary Containment : Store the HDPE container in a ventilated, fire-resistant cabinet kept below 25°C.
Incompatibility Check : Ensure the storage area is strictly isolated from oxidizing agents (e.g., nitrates, peroxides) and strong bases[8].
Disposal & Destruction Methodologies
Due to the nitrogen-dense heterocycles (pyrazole and isoxazole), this chemical cannot be disposed of in standard landfills or flushed into aqueous waste streams[6][8]. The only scientifically sound destruction method is high-temperature incineration equipped with an afterburner and scrubber, compliant with EPA 40 CFR Part 264 Subpart O[3].
Step-by-Step Incineration Preparation Protocol:
Solvent Dissolution (Optional but Recommended) : Dissolve the solid waste in a combustible, non-halogenated solvent (e.g., ethanol or acetone) to create a homogenous liquid waste stream.
Causality: Liquid injection incinerators provide more uniform combustion and prevent the sudden deflagration spikes associated with powder injection[6][9].
Thermal Destruction : Inject the waste into a rotary kiln or liquid injection incinerator operating at >1000°C.
Causality: Temperatures below 850°C may result in incomplete combustion, yielding toxic intermediates like hydrogen cyanide or unburned isoxazole fragments.
Flue Gas Scrubbing : Route the exhaust gas through a wet alkaline scrubber (using NaOH or Ca(OH)₂).
Causality: The combustion of the nitrogen rings generates NO and NO₂ (NOx)[6]. The alkaline scrubber neutralizes these acidic gases into harmless nitrate/nitrite salts before atmospheric release.
Validation Step: Continuous Emissions Monitoring Systems (CEMS) must verify that NOx and CO levels in the exhaust are below local regulatory thresholds prior to release[3].
Spill Response & Decontamination
In the event of a powder spill, immediate containment is required to prevent aerosolization and respiratory exposure[7][8].
Step-by-step emergency response protocol for containing and decontaminating solid chemical spills.
Step-by-Step Emergency Response:
Area Isolation : Evacuate personnel from the immediate vicinity and eliminate all ignition sources.
Dust Suppression : Do NOT dry sweep. Lightly mist the spilled powder with a compatible solvent (e.g., isopropanol) or cover it with damp, inert absorbent pads.
Causality: Dry sweeping disperses combustible dust into the breathing zone and drastically increases deflagration risk[2][7].
Collection : Use a non-sparking conductive scoop to transfer the dampened material into a sealable, labeled hazardous waste container[8].
Surface Decontamination : Wash the spill zone with a dilute sodium bicarbonate solution to neutralize residual carboxylic acid, followed by a water rinse.
Validation Step: Test the final rinse water with pH paper to ensure it has returned to a neutral pH (6.5–7.5).
References
Title: CAS 925200-28-8 | AMERICAN ELEMENTS®
Source: americanelements.com
URL:1
Title: Pyrazole - Chemical Safety Data Sheet MSDS / SDS
Source: chemicalbook.com
URL: 6
Title: Pyrazosulfuron-ethyl Safety Data Sheet
Source: scbt.com
URL:8
Title: SAFETY DATA SHEET: 1-Methyl-5-(trifluoromethyl)pyrazole-4-carboxylic Acid
Source: tcichemicals.com
URL: Link
